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Application Notes and Protocols for Fitusiran

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fitusiran is a small interfering RNA (siRNA) therapeutic designed to lower antithrombin (AT)
levels, thereby promoting thrombin generation and rebalancing hemostasis in individuals with
hemophilia A or B.[1][2][3] As an RNA-based therapeutic, proper storage and handling are
critical to maintain its stability and efficacy. These application notes provide detailed guidelines
and protocols for the laboratory storage and handling of Fitusiran.

Mechanism of Action

Fitusiran is conjugated to N-acetylgalactosamine (GalNAc), which facilitates its targeted
delivery to hepatocytes via the asialoglycoprotein receptor.[2][3] Once inside the hepatocyte,
Fitusiran utilizes the RNA interference (RNAI) pathway. The siRNA unwinds and the antisense
strand is incorporated into the RNA-induced silencing complex (RISC). This complex then
binds to the messenger RNA (MRNA) of antithrombin, leading to its cleavage and degradation.
[2][4] The subsequent reduction in antithrombin synthesis results in increased thrombin
generation, which helps to form a stable blood clot.[2][4][5]
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Caption: Fitusiran's mechanism of action, from hepatocyte uptake to reduced antithrombin
synthesis and increased thrombin generation.

Storage and Stability

Proper storage of Fitusiran is crucial to prevent degradation, particularly from ribonucleases
(RNases).[6] The following table summarizes the recommended storage conditions for different
formulations of Fitusiran.
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] Storage .
Formulation . Temperature Duration Notes
Condition

Store in the
50 mg Prefilled 2°C t0 8°C (36°F  Until expiration original carton to

Refrigerated .
Pen to 46°F) date protect from light.

[7]

Do not return to
the refrigerator
after storage at
room

Room 15°C to 30°C Single period up temperature.

Temperature (59°F to 86°F) to 3 months Discard after 3
months or at the
expiration date,
whichever comes
first.[7][8]

Store in the
original carton to

protect from light.
2°C to 8°C (36°F

Refrigerated or to 46°F) or 15°C Until expiration

Do not return to

20 mg Vial the refrigerator
Room Temp to 30°C (59°F to date
after storage at
86°F)
room
temperature.[7]
[°]
Sealed storage,
In Solvent Frozen -20°C 1 month away from
moisture.[10]
Sealed storage,
Deep Freeze -80°C 6 months away from

moisture.[10]

General Storage Precautions:
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e Do not shake Fitusiran at any time.[7]

» Do not freeze, heat, or expose to direct sunlight.[9]

* Keep the container tightly sealed in a cool, well-ventilated area.[10]
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Receive Fitusiran Shipment

Check Temperature on Arrival

Store at 2-8°C
(Prefilled Pen & Vial)

Store at 15-30°C
(\ED)]

Temp out of range

\ ~ ~<
Pen moved to RT < S~<o
\\ \\\ ~ //
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Store Pen at 15-30°C

vse (Max 3 Months) Do Not FreeZeh‘

Use

Do Not Shake Protect from Lightj

Use or Discard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15615368?utm_src=pdf-body-img
https://www.benchchem.com/product/b15615368?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

1. go.drugbank.com [go.drugbank.com]
2. ashpublications.org [ashpublications.org]

3. Antithrombin lowering in hemophilia: a closer look at fitusiran - PMC
[pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. benchchem.com [benchchem.com]

6. benchchem.com [benchchem.com]

7. accessdata.fda.gov [accessdata.fda.gov]

8. QFITLIA® (fitusiran) | For US Patients [(fitlia.com]

9. drugs.com [drugs.com]

10. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Laboratory guidelines for storage and handling of
Fitusiran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615368#laboratory-guidelines-for-storage-and-
handling-of-fitusiran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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